Cas no 107430-37-5 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-)
107430-37-5 structure
Product Name:3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-
CAS No:107430-37-5
MF:C14H18N2O
MW:230.305523395538
CID:1183520
Update Time:2024-08-02
3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-
-
- Inchi: 1S/C14H18N2O/c1-10(2)9-13-11(3)15-16(14(13)17)12-7-5-4-6-8-12/h4-8,10,13H,9H2,1-3H3
- InChI Key: YOQLDYYUCQUBHZ-UHFFFAOYSA-N
- SMILES: N1=C(C)C(CC(C)C)C(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 230.14204
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Melting Point: 117-119 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
- Boiling Point: 367.3±11.0 °C(Predicted)
- PSA: 32.67
- pka: 2.77±0.70(Predicted)
3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl- Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
107430-37-5 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent